Cas no 1361674-33-0 (2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl)

• Product Name: 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl
• CAS No: 1361674-33-0
• MF: C₁₃H₇Cl₂F₃
• MW: 291.095892190933
• CID: 4993445
• Update Time: 2025-06-11

2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl

• Inchi： 1S/C13H7Cl2F3/c14-8-2-3-9(11(15)6-8)7-1-4-12(16)10(5-7)13(17)18/h1-6,13H
• InChI Key： RLALDMATIKPXLF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C(F)F)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl

Comprehensive Overview of 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl (CAS No. 1361674-33-0)

2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl (CAS No. 1361674-33-0) is a highly specialized biphenyl derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique halogenated structure, is widely studied for its potential applications in crop protection and as an intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its properties, synthesis methods, and environmental impact, making it a hot topic in contemporary chemical research.

The molecular structure of 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl features two chlorine atoms at the 2 and 4 positions of one phenyl ring, while the other phenyl ring is substituted with a difluoromethyl group at the 3' position and a fluorine atom at the 4' position. This arrangement imparts distinct electronic and steric properties, which are critical for its reactivity and functionality. The CAS No. 1361674-33-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In the agrochemical sector, 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl is often explored as a potential building block for novel pesticides and herbicides. With the growing global demand for sustainable agriculture and eco-friendly solutions, this compound's role in developing low-toxicity, high-efficiency crop protection agents is a key area of investigation. Recent studies have focused on its degradation pathways and environmental persistence, addressing concerns related to soil health and water contamination.

From a pharmaceutical perspective, the biphenyl scaffold is a privileged structure in drug discovery. The halogenated variants, such as 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl, are frequently utilized in the design of bioactive molecules targeting various diseases. Its potential applications in anti-inflammatory and antimicrobial agents have been highlighted in recent patents and research papers, aligning with the increasing focus on drug resistance and personalized medicine.

The synthesis of 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl typically involves cross-coupling reactions, such as the Suzuki-Miyaura or Ullmann coupling, followed by selective halogenation and fluorination steps. Optimizing these processes for cost-effectiveness and scalability remains a challenge for industrial applications. Advances in catalytic systems and green chemistry principles are being explored to enhance the efficiency and sustainability of its production.

Analytical characterization of CAS No. 1361674-33-0 employs techniques like NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. These methods are crucial for quality control in both research and commercial settings, particularly when the compound is used as a high-purity reference standard. The demand for such standards has risen with the expansion of regulatory compliance and quality assurance protocols in chemical industries.

In material science, the biphenyl core of 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl contributes to the development of advanced polymers and liquid crystals. Its ability to influence thermal stability and optical properties makes it valuable for applications in electronics and display technologies. As the push for flexible electronics and energy-efficient devices grows, this compound's relevance in cutting-edge material design is expected to increase.

Safety and handling of 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl require adherence to standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as a hazardous substance under most regulations, its halogenated nature warrants cautious disposal to minimize environmental impact. Researchers are encouraged to consult safety data sheets (SDS) and local guidelines for specific handling instructions.

The future of CAS No. 1361674-33-0 lies in its versatility and adaptability to emerging scientific trends. Whether in agrochemical innovation, pharmaceutical development, or advanced materials, this compound continues to inspire new research directions. As sustainability and efficiency become paramount in chemical industries, 2,4-Dichloro-3'-difluoromethyl-4'-fluoro-biphenyl stands as a testament to the evolving landscape of specialty chemicals.